1-Benzoylnapelline
1-Benzoylnapelline
1-Benzoylnapelline(cas 198126-85-1) is an antiarrhythmic. Diterpenoid Alkaloid, synthesized from Napelline which is extracted from Aconitum karakolicum It has a potent antiarrhythmic activity on a various models of arrhythmia. It is effective for treatment urgent types of arrhythmia. By its antiarrhythmic activity and therapeutic width, 1-O-benzoylnapelline exceeds known antiarrhythmics such as quinidine, procainamide, ajmaline and lydocaine. Field of use
Brand Name:
Vulcanchem
CAS No.:
198126-85-1
VCID:
VC0000063
InChI:
InChI=1S/C29H37NO4/c1-4-30-15-27(3)11-10-23(34-26(33)17-8-6-5-7-9-17)29-21(27)12-19(24(29)30)28-14-18(16(2)25(28)32)20(31)13-22(28)29/h5-9,18-25,31-32H,2,4,10-15H2,1,3H3/t18-,19?,20+,21-,22-,23+,24?,25-,27+,28?,29?/m1/s1
SMILES:
CCN1CC2(CCC(C34C2CC(C31)C56C4CC(C(C5)C(=C)C6O)O)OC(=O)C7=CC=CC=C7)C
Molecular Formula:
C29H37NO4
Molecular Weight:
463.60 g/mol
1-Benzoylnapelline
CAS No.: 198126-85-1
ADC Toxins
VCID: VC0000063
Molecular Formula: C29H37NO4
Molecular Weight: 463.60 g/mol
Purity: ≥ 90 % Method for determining purity: TLC, silica gel KSK system chloroform - methanol 10:1. Mass spectrum
| CAS No. | 198126-85-1 |
|---|---|
| Product Name | 1-Benzoylnapelline |
| Molecular Formula | C29H37NO4 |
| Molecular Weight | 463.60 g/mol |
| IUPAC Name | [(2R,4S,5R,7R,13R,16S,17R)-11-ethyl-4,7-dihydroxy-13-methyl-6-methylidene-11-azahexacyclo[7.7.2.15,8.01,10.02,8.013,17]nonadecan-16-yl] benzoate |
| Standard InChI | InChI=1S/C29H37NO4/c1-4-30-15-27(3)11-10-23(34-26(33)17-8-6-5-7-9-17)29-21(27)12-19(24(29)30)28-14-18(16(2)25(28)32)20(31)13-22(28)29/h5-9,18-25,31-32H,2,4,10-15H2,1,3H3/t18-,19?,20+,21-,22-,23+,24?,25-,27+,28?,29?/m1/s1 |
| Standard InChIKey | CHQAPVIVKFPRBM-HTQXLVHVSA-N |
| Isomeric SMILES | CCN1C[C@@]2(CC[C@@H](C34[C@@H]2CC(C31)C56[C@H]4C[C@@H]([C@H](C5)C(=C)[C@H]6O)O)OC(=O)C7=CC=CC=C7)C |
| SMILES | CCN1CC2(CCC(C34C2CC(C31)C56C4CC(C(C5)C(=C)C6O)O)OC(=O)C7=CC=CC=C7)C |
| Canonical SMILES | CCN1CC2(CCC(C34C2CC(C31)C56C4CC(C(C5)C(=C)C6O)O)OC(=O)C7=CC=CC=C7)C |
| Appearance | Light yellow crystals |
| Description | 1-Benzoylnapelline(cas 198126-85-1) is an antiarrhythmic. Diterpenoid Alkaloid, synthesized from Napelline which is extracted from Aconitum karakolicum It has a potent antiarrhythmic activity on a various models of arrhythmia. It is effective for treatment urgent types of arrhythmia. By its antiarrhythmic activity and therapeutic width, 1-O-benzoylnapelline exceeds known antiarrhythmics such as quinidine, procainamide, ajmaline and lydocaine. Field of use |
| Purity | ≥ 90 % Method for determining purity: TLC, silica gel KSK system chloroform - methanol 10:1. Mass spectrum |
| Synonyms | 16,17-1alpha-O-Benzoyloxy, 12beta,15beta-dihydroxy, 4beta-methyl, N-ethylnapellane |
| Reference | - Jahangirov F.N., Sultanhodzhaev M.N., Tashkhodjaev B., Salimov B.T., Chemistry of Natural Comp. 1997, ? 2, pp. 254-270 - Jahangirov F.N., Shahidoyatova N.H., Chemistry prodnyh Comm. 1998, Spec. Release., pp. 131-135 - Sagdullayev B.T., Abramov A.Y., Gagelgans A.N., Jahangirov F.N., Chemistry of Natural Comp. 1998. Number 4, pp. 523-527 - Jahangirov F.N., Badalyants K., Shahidoyatova N.H., CIL spec. issue 1999 - Dzhakhangirov F.N., Sultankhodzhaev M.N., Tashkhodjaev B., Salimov B.T., Chemistry of Natural Comp. 1997, ? 2, pp. 254-270 - Shahidoyatova N.H., Dzhakhangirov F.N., Sultankhodzhaev M.N., Chem-Pharm jornal 2001, ?5, p.31(Russ) |
| PubChem Compound | 3075701 |
| Last Modified | Nov 14 2021 |
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